N-phenyl-4-(trifluoromethyl)benzamide
Overview
Description
“N-phenyl-4-(trifluoromethyl)benzamide” is a chemical compound with the formula C15H9F6NO . It is used in laboratory chemicals, manufacture of substances, and scientific research and development .
Synthesis Analysis
The specific synthesis pathway for “this compound” may vary depending on the specific chemical process. Generally, it can be synthesized through the reaction of benzoyl chloride and p-trifluoromethyl aniline .Molecular Structure Analysis
The crystal structure of “this compound” contains molecular units as asymmetric units with no solvent in the unit cells . The molecule contains three planar regions: a phenyl ring, an amide planar region, and a para-substituted phenyl ring . The aryl rings are tilted approximately 60 degrees with respect to each other in the experimentally determined structures .Mechanism of Action
The mechanism of action of N-phenyl-4-(trifluoromethyl)benzamide is not well understood. However, it is believed to interact with proteins and enzymes in the cell, resulting in changes in their structure and function. It is also believed to interact with other molecules, such as DNA, and to affect their structure and function.
Biochemical and Physiological Effects
This compound has been shown to modulate the activity of enzymes, proteins, and other molecules in the cell. It has also been shown to affect the expression of genes and to alter the structure and function of proteins. In addition, this compound has been shown to affect the metabolism of cells and to induce changes in the cell cycle.
Advantages and Limitations for Lab Experiments
The use of N-phenyl-4-(trifluoromethyl)benzamide in lab experiments has several advantages. It is a versatile compound, used in a variety of applications. It is also relatively inexpensive and easy to synthesize. However, its mechanism of action is not well understood and its effects on cells and proteins are still being studied.
Future Directions
Future research on N-phenyl-4-(trifluoromethyl)benzamide should focus on further understanding its mechanism of action and its effects on cells and proteins. In addition, research should focus on the development of novel compounds based on this compound, as well as the development of new methods for its synthesis. Finally, research should focus on the development of new applications for this compound, such as drug discovery and material science.
Synthesis Methods
N-phenyl-4-(trifluoromethyl)benzamide can be synthesized through a variety of methods. The most common method involves the reaction of 4-trifluoromethylbenzoic acid with an amine, such as aniline, in the presence of a base, such as sodium hydroxide. This reaction yields this compound and a by-product, water.
Scientific Research Applications
N-phenyl-4-(trifluoromethyl)benzamide is used in a variety of scientific research applications, such as drug discovery, material science, and biochemistry. In drug discovery, this compound is used as a scaffold for the synthesis of novel compounds. In material science, this compound is used as a building block for the synthesis of polymers. In biochemistry, this compound is used to study protein-ligand interactions and to investigate the structure and function of enzymes.
Safety and Hazards
“N-phenyl-4-(trifluoromethyl)benzamide” is classified as a skin irritant, eye irritant, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-phenyl-4-(trifluoromethyl)benzamide can be achieved through a multi-step reaction pathway involving the introduction of a trifluoromethyl group onto a benzene ring, followed by the formation of an amide bond with a phenyl group.", "Starting Materials": [ "Benzene", "Trifluoromethyl iodide", "Sodium hydride", "N,N-dimethylformamide", "Phenylamine", "Thionyl chloride", "Sodium hydroxide", "Acetic anhydride" ], "Reaction": [ "Step 1: Bromination of benzene with Br2 and FeBr3 to form bromobenzene", "Step 2: Reaction of bromobenzene with trifluoromethyl iodide and sodium hydride in DMF to introduce the trifluoromethyl group onto the benzene ring", "Step 3: Conversion of the trifluoromethylbenzene to the corresponding acid chloride using thionyl chloride", "Step 4: Reaction of the acid chloride with phenylamine in the presence of sodium hydroxide to form the amide", "Step 5: Acetylation of the amide with acetic anhydride to protect the amine group and obtain the final product, N-phenyl-4-(trifluoromethyl)benzamide" ] } | |
CAS RN |
347-80-8 |
Molecular Formula |
C14H10F3NO |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
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